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Compound of Interest

Compound Name: 1,3-Dipalmitoyl-2-stearoyl glycerol

Cat. No.: B1208165

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 2177-97-1
Introduction

1,3-Dipalmitoyl-2-stearoyl glycerol is a structured triacylglycerol (TAG) composed of a
glycerol backbone esterified with two palmitic acid molecules at the sn-1 and sn-3 positions
and one stearic acid molecule at the sn-2 position. As a specific and well-defined lipid
molecule, it serves as a valuable tool in lipid research, drug delivery system development, and
the study of metabolic and signaling pathways. This technical guide provides an in-depth
overview of its physicochemical properties, synthesis, characterization, and its current and
potential applications in research and drug development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1,3-dipalmitoyl-2-stearoyl
glycerol is crucial for its application in various scientific disciplines. Key quantitative data are
summarized in the table below for easy reference and comparison.
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Property Value Reference
CAS Number 2177-97-1 [1]12]
Molecular Formula Cs3H10206 [1][2]
Molecular Weight 835.4 g/mol [11[2]
Physical State Solid at room temperature

. Soluble in Dimethylformamide
Solubility (DMF) [1112]

Purity Typically =98% [1112]

Synthesis and Characterization

The synthesis of 1,3-dipalmitoyl-2-stearoyl glycerol with high purity and regioselectivity is
essential for its use in research and pharmaceutical applications. Enzymatic synthesis using
sn-1,3 specific lipases is the preferred method to achieve the desired structure.

Experimental Protocol: Enzymatic Synthesis

This protocol describes a two-step enzymatic synthesis of 1,3-dipalmitoyl-2-stearoyl
glycerol.

Step 1: Synthesis of 2-Stearoyl Glycerol (2-SG)

o Reaction Setup: In a temperature-controlled reactor, dissolve glycerol and a molar excess of
a protecting group (e.g., isopropylidene) in a suitable solvent.

« Esterification: Add stearic acid and an sn-1,3 specific lipase (e.g., Lipozyme RM IM) to the
mixture.[3] The reaction is typically carried out under mild conditions (e.g., 40-60°C) with
constant stirring.[4]

o Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography (GC) until the desired conversion is achieved.

 Purification: After the reaction, remove the enzyme by filtration. The protecting group is then
removed under acidic conditions. The resulting 2-stearoyl glycerol is purified by column
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chromatography or crystallization.
Step 2: Esterification with Palmitic Acid

o Reaction Setup: Dissolve the purified 2-stearoyl glycerol and a molar excess of palmitic acid
in a solvent-free system or a minimal amount of a suitable solvent.

« Esterification: Add an sn-1,3 specific lipase to the mixture. The reaction conditions are similar
to the first step.

e Monitoring and Purification: Monitor the reaction as described above. The final product, 1,3-
dipalmitoyl-2-stearoyl glycerol, is purified by crystallization or column chromatography to
achieve high purity.

Experimental Protocol: Characterization
High-Performance Liquid Chromatography (HPLC)
e Column: A reverse-phase C18 column is typically used.

o Mobile Phase: A gradient of a non-polar solvent (e.g., hexane or isopropanol) and a polar
solvent (e.g., acetone or methanol) is commonly employed.

» Detection: An evaporative light scattering detector (ELSD) or a mass spectrometer (MS) can
be used for detection and quantification.[5]

o Sample Preparation: Dissolve a known amount of the synthesized product in a suitable
solvent (e.g., chloroform or hexane) before injection.

Differential Scanning Calorimetry (DSC)
e Principle: DSC is used to determine the melting and crystallization behavior of the lipid.[6]

e Procedure: A small, accurately weighed sample is placed in an aluminum pan and subjected
to a controlled temperature program (heating and cooling cycles).[5][6] The heat flow to or
from the sample is measured as a function of temperature.
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» Data Analysis: The resulting thermogram provides information on melting point, enthalpy of
fusion, and polymorphic transitions.[6]

Applications in Drug Development

The unique physicochemical properties of 1,3-dipalmitoyl-2-stearoyl glycerol make it a
promising excipient in drug delivery systems, particularly in the formulation of solid lipid
nanoparticles (SLNs).

Solid Lipid Nanoparticles (SLNs)

SLNs are colloidal drug carriers that utilize a solid lipid matrix to encapsulate therapeutic
agents.[7][8][9][10] The solid nature of the lipid core can protect drugs from degradation and
provide controlled release.[9][10] 1,3-Dipalmitoyl-2-stearoyl glycerol, with its high melting
point and stable crystalline structure, can serve as a key component of the solid lipid matrix in
SLNSs.

Below is a diagram illustrating the general workflow for the preparation of drug-loaded SLNs
using 1,3-dipalmitoyl-2-stearoyl glycerol.

Surfactant Solution Aqueous Phase Preparation
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SLN Preparation Workflow

Role in Biological Signaling Pathways

While direct signaling roles of 1,3-dipalmitoyl-2-stearoyl glycerol are not yet fully elucidated,
its metabolism is integrated into the broader context of triacylglycerol synthesis and lipolysis,
which generates signaling intermediates.[11][12][13]
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The breakdown of TAGs by lipases releases fatty acids and diacylglycerols (DAGS), both of
which are known to act as second messengers in various signaling cascades.[11][12] For
instance, DAGs are key activators of protein kinase C (PKC) isoforms, which are involved in a
multitude of cellular processes including cell growth, differentiation, and apoptosis.[11] Fatty
acids released from TAG stores can also act as signaling molecules, influencing gene
expression through transcription factors like peroxisome proliferator-activated receptors
(PPARS).[11][14]

The following diagram illustrates the central role of triacylglycerol metabolism in generating
signaling molecules.
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Conclusion

1,3-Dipalmitoyl-2-stearoyl glycerol is a well-defined structured lipid with significant potential
in both fundamental research and pharmaceutical development. Its precise chemical structure
allows for the systematic investigation of lipid-protein interactions and the physical properties of
lipid-based drug delivery systems. Further research into its specific roles in cellular signaling
and its optimization as a pharmaceutical excipient is warranted and holds promise for
advancing our understanding of lipid biology and improving drug efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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